![molecular formula C13H12N2O5S B2487094 N-(4-hydroxyphenyl)-2-methyl-5-nitrobenzenesulfonamide CAS No. 518332-01-9](/img/structure/B2487094.png)
N-(4-hydroxyphenyl)-2-methyl-5-nitrobenzenesulfonamide
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Overview
Description
N-(4-hydroxyphenyl)-2-methyl-5-nitrobenzenesulfonamide, also known as sulfaquinoxaline, is a sulfonamide antibiotic that belongs to the group of sulfa drugs. Sulfaquinoxaline was first synthesized in 1948 and has been used in veterinary medicine to treat bacterial infections in livestock. In recent years, there has been a renewed interest in sulfaquinoxaline due to its potential applications in scientific research.
Scientific Research Applications
Carbonic Anhydrase Inhibition and Intraocular Pressure Reduction : N-methylacetazolamide, a related compound, has shown activity in reducing intraocular pressure (IOP) in rabbits, suggesting potential applications in ocular conditions. Interestingly, N-methylacetazolamide acts as a competitive inhibitor of carbonic anhydrase, contrasting with other primary sulfonamide inhibitors which show noncompetitive inhibition (Duffel et al., 1986).
Structural and Computational Analysis : A new sulfonamide molecule, N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (NDMPMBS), was synthesized and characterized, providing insights into the molecular structure, electronic properties, and interactions with proteins. This research contributes to the understanding of sulfonamide compounds at a molecular level (Murthy et al., 2018).
Use in Synthesis of Secondary Amines : Nitrobenzenesulfonamides, similar in structure to N-(4-hydroxyphenyl)-2-methyl-5-nitrobenzenesulfonamide, are versatile in the preparation of secondary amines. They can be easily alkylated and subsequently deprotected to yield secondary amines, useful in various chemical syntheses (Fukuyama et al., 1995).
Potential in Hypoxic Cell Selective Cytotoxicity : Research on basic nitrobenzenesulfonamides with nitroisopropyl groups showed potential as hypoxic cell selective cytotoxic agents. While the in vivo effectiveness was limited, this research opens doors for further exploration in cancer treatment (Saari et al., 1991).
Solid-State Supramolecular Assemblies : N-(5-hydroxy-1-phenylhex-3-yn-1-yl)-4-nitrobenzenesulfonamide, a compound with a similar structure, was synthesized and analyzed for its supramolecular assemblies in the solid state. Such studies are crucial for understanding the material properties of these compounds (Bera et al., 2021).
Antimicrobial Activity : A related compound, 2-methyl-5-nitro-N-(4-(3-(2-aryl-2,3-dihydrobenzo[b][1,4]thiazepin-4-yl)phenoxy)phenyl) benzenesulfonamide, showed antimicrobial activity against various bacterial species, indicating its potential in developing new antimicrobial agents (Patel et al., 2011).
Biofilm Inhibition and Cytotoxicity : New N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides were synthesized and showed inhibitory action against bacterial biofilms as well as mild cytotoxicity, contributing to the understanding of their potential biomedical applications (Abbasi et al., 2020).
Mechanism of Action
Target of Action
N-(4-hydroxyphenyl)-2-methyl-5-nitrobenzenesulfonamide, also known as Fenretinide , primarily targets cancer cells . It has been investigated for potential use in the treatment of various types of cancer, including prostate cancer and breast cancer .
Mode of Action
Fenretinide inhibits the growth of several human cancer cell lines, acting through both retinoid-receptor-dependent and retinoid-receptor-independent mechanisms . It selectively accumulates in certain tissues, such as breast tissue, which contributes to its effectiveness against specific types of cancer .
Biochemical Pathways
Fenretinide’s mode of action involves the induction of apoptosis rather than differentiation, an effect that is strikingly different from that of vitamin A . This property renders Fenretinide an attractive candidate for cancer chemoprevention . The biosynthesis of phenolic compounds present in foods has been discussed, based on each class .
Result of Action
Fenretinide treatment may cause ceramide, a wax-like substance, to build up in tumor cells. This buildup is associated with the accumulation of reactive oxygen species (ROS), resulting in cell death through apoptosis and/or necrosis .
Action Environment
The action of Fenretinide can be influenced by various environmental factors. For instance, it has been found to be functional under hypoxic conditions, such as those within tumors . Furthermore, its action is p53 independent and caspase independent, making it a versatile tool in the fight against cancer .
Properties
IUPAC Name |
N-(4-hydroxyphenyl)-2-methyl-5-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O5S/c1-9-2-5-11(15(17)18)8-13(9)21(19,20)14-10-3-6-12(16)7-4-10/h2-8,14,16H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJGZYFQKLRLDLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)NC2=CC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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